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Compound of Interest

Compound Name: Ammonium-(15-N) chloride

Cat. No.: B13713974 Get Quote

Executive Summary & Chemical Identity
Ammonium-15N Chloride (CAS: 39466-62-0) is not merely a salt; in the context of drug

development and structural biology, it is a high-value isotopic reagent. While its chemical

reactivity mirrors natural ammonium chloride, its application in Biomolecular NMR

(HSQC/HMQC experiments) and metabolic flux analysis demands a higher tier of handling

rigor.

The primary operational risks are not just toxicological (irritation) but experimental:

hygroscopicity is the silent killer of NMR data integrity. Moisture absorption alters the effective

mass, leading to incorrect nitrogen concentrations in minimal media, which causes poor protein

yields and wasted instrument time.
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Parameter

Natural Ammonium
Chloride (

)

Ammonium-15N Chloride (

)

CAS Number 12125-02-9 39466-62-0

Formula

Molecular Weight 53.49 g/mol ~54.48 g/mol

Isotopic Enrichment ~0.37% (Natural Abundance) >98% (Typical)

Primary Hazard Irritant (Eye/Oral) Irritant (Eye/Oral)

Cost Factor Negligible High (Recovery often required)

Hazard Identification & Toxicology (The "Why"
Behind the Risk)
Although the isotope is stable and non-radioactive, the biological activity of the ammonium ion (

) dictates the safety profile.

Core GHS Classifications
Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1][2][3]

Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2][3][4]

Physiological Mechanisms[7]
Ocular Damage (H319): Upon contact with the ocular mucosa, ammonium chloride

dissociates. The ammonium ion (

) is in equilibrium with ammonia (

). While

is slightly acidic (pH ~5 in solution), the osmotic pressure and the potential for ammonia gas
liberation at physiological pH can cause rapid protein denaturation and corneal clouding.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.health.state.mn.us/communities/environment/envlab/sdsinfo/AmmoniumChlorideHalo.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/299251?userType=undefined
https://isotope.com/product/attachment/NLM-467-5/Ammonium%20chloride%20%28%C2%B9%E2%81%B5N%2C%2099%25%29%20-%20NLM-467%20-%20V.12.0%20-%20US%20-%20English%20US.pdf
https://www.health.state.mn.us/communities/environment/envlab/sdsinfo/AmmoniumChlorideHalo.pdf
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/299251?userType=undefined
https://isotope.com/product/attachment/NLM-467-5/Ammonium%20chloride%20%28%C2%B9%E2%81%B5N%2C%2099%25%29%20-%20NLM-467%20-%20V.12.0%20-%20US%20-%20English%20US.pdf
https://www.ncbi.nlm.nih.gov/books/NBK546677/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13713974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Systemic Toxicity (H302): Ingestion disrupts the acid-base balance. The liver converts

ammonium to urea (urea cycle), releasing

ions.[4] Massive intake overwhelms this buffering capacity, leading to metabolic acidosis.

Scientist's Note: In a lab setting, the risk of ingestion is low. The real danger is dust inhalation

during weighing, which irritates the bronchial mucosa, and ocular splashes during media

preparation.

Handling, Storage, & Stability Protocols
The Hygroscopicity Management System
Ammonium-15N chloride is hygroscopic. If the container is left open or stored improperly, it

absorbs atmospheric water.

Consequence: Weighing 1.0g of "wet" salt might actually deliver only 0.9g of

. In M9 minimal media, this nitrogen limitation stalls bacterial growth before induction, ruining
the protein expression run.

Storage Directives
Desiccation: Store in a desiccator cabinet or a tightly sealed container with active silica gel or

.

Temperature: Ambient (Room Temperature) is acceptable, provided humidity is controlled.

Segregation: Keep away from strong acids (generates HCl gas) and strong bases (generates

Ammonia gas).

Handling Logic Diagram
The following workflow illustrates the decision process for safe handling and recovery.
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Start: Handling 15N-NH4Cl

Equip PPE:
Nitrile Gloves, Safety Goggles,
Lab Coat, N95 (if dust likely)

Weighing Step
(Critical Control Point)

Spill Occurred?

Dry Spill:
Sweep & Recover

(High Value)

Powder

Wet Spill:
Absorb & Dispose

(Irritant)

Liquid

Dissolution in Media
(M9/Buffer)

No Spill

If Purity Intact

Disposal:
Dilute & Neutralize

Post-Experiment
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Caption: Decision matrix for handling Ammonium-15N Chloride, prioritizing isotope recovery for

dry spills due to high material cost.

Emergency Response Protocols
Scenario Immediate Action Scientific Rationale

Eye Contact
Rinse immediately with water

for 15+ mins. Lift eyelids.

Removes the salt before

osmotic pressure damages

corneal epithelium.

Skin Contact

Wash with soap and water.[5]

[3][6] Remove contaminated

clothing.[2][6]

Prevents dermatitis;

ammonium salts can be

sensitizing over prolonged

contact.

Inhalation

Move to fresh air.[1][2] If

breathing is difficult, give

oxygen.

Dust causes physical irritation

to alveolar sacs; fresh air aids

clearance.

Ingestion
Rinse mouth. Do NOT induce

vomiting. Drink water.

Vomiting risks aspiration of

acidic/irritating solution into

lungs.

Application Protocol: M9 Minimal Media Preparation
Context: This is the standard workflow for expressing

-labeled proteins for NMR. The protocol ensures safety and isotopic efficiency.

Reagents:

,

,

(Buffer salts)

Ammonium-15N Chloride (Nitrogen source)[7][2][8][9][10]

Glucose (Carbon source)[11]
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Trace metals (

,

)

Step-by-Step Workflow:

Buffer Pre-Mix: Dissolve phosphate salts and NaCl in Milli-Q water first. Autoclave this base

solution.

Why? Autoclaving ammonium salts with glucose can lead to Maillard reactions (browning),

and autoclaving ammonium chloride alone can sometimes lead to pH shifts or minor

ammonia loss if seals aren't perfect.

Filter Sterilization (The Safe Route):

Dissolve the Ammonium-15N Chloride separately in a small volume of sterile water.

Dissolve Glucose,

, and

separately.

Use a 0.22

m syringe filter to add these components to the cooled, autoclaved buffer base.

Safety Check: This prevents the generation of hazardous pressure or fumes inside the

autoclave and maintains the integrity of the isotope.

pH Check: Verify pH is ~7.4.

Caution: Do not use a pH probe directly in the small 15N stock solution to avoid cross-

contamination. Check the final media mix.

Experimental Workflow Diagram
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Filter Sterilization Additives

1. Prepare Base Buffer
(Phosphates + NaCl)

2. Autoclave Base
(121°C, 15 min)

3. Cool to <50°C

5. Final M9 Media
Ready for Induction

15N-NH4Cl
(1g/L)

4. 0.22µm Filter Injection

Glucose

MgSO4 / CaCl2

Click to download full resolution via product page

Caption: Optimized M9 Media preparation workflow preventing isotopic degradation and

Maillard reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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